Cas no 21792-52-9 (1,2-diethynylbenzene)

1,2-Diethynylbenzene is a high-purity aromatic compound featuring two ethynyl groups attached to a benzene ring in the ortho position. This structure imparts unique reactivity, making it a valuable building block in organic synthesis, particularly for the preparation of conjugated polymers, dendrimers, and metal-organic frameworks (MOFs). Its rigid, linear geometry and terminal alkyne functionality enable efficient cross-coupling reactions, such as Sonogashira and Glaser couplings, facilitating the construction of extended π-conjugated systems. The compound is also employed in materials science for developing advanced optoelectronic and semiconductor materials. Careful handling is required due to its potential instability under certain conditions. Typical purity levels exceed 95%, ensuring reliable performance in research and industrial applications.
1,2-diethynylbenzene structure
1,2-diethynylbenzene structure
Product Name:1,2-diethynylbenzene
CAS No:21792-52-9
MF:C10H6
MW:126.15464258194
CID:284810
PubChem ID:140862
Update Time:2025-05-28

1,2-diethynylbenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-diethynyl-
    • 1,2-diethynylbenzene
    • Benzene,1,2-diethynyl-(9CI)
    • Benzene,1,2-diethynyl-
    • E84598
    • EN300-1858153
    • MFCD28164040
    • DTXSID50176204
    • CS-0449634
    • Benzene,diethynyl-
    • 26776-82-9
    • o-diethynylbenzene
    • 21792-52-9
    • CBYDUPRWILCUIC-UHFFFAOYSA-N
    • DB-342241
    • Inchi： 1S/C10H6/c1-3-9-7-5-6-8-10(9)4-2/h1-2,5-8H
    • InChI Key： CBYDUPRWILCUIC-UHFFFAOYSA-N
    • SMILES： C1(C#C)C=CC=CC=1C#C

Computed Properties

  • Exact Mass: 126.04698
  • Monoisotopic Mass: 126.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1g/cm3
  • Boiling Point: 200.3ºC at 760 mmHg
  • Flash Point: 62.4ºC
  • Refractive Index: 1.567
  • PSA: 0
  • LogP: 1.64920

1,2-diethynylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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eNovation Chemicals LLC
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Enamine
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Enamine
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Enamine
EN300-1858153-0.25g
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Enamine
EN300-1858153-0.5g
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Enamine
EN300-1858153-1.0g
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Enamine
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1,2-diethynylbenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:21792-52-9)1,2-diethynylbenzene
Order Number:A1007784
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:06
Price ($):187.0/734.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:21792-52-9)1,2-diethynylbenzene
A1007784
Purity:99%/99%
Quantity:1g/5g
Price ($):187.0/734.0
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